Disodium hexafluorozirconate(2-)

• IUPAC Name: disodium;zirconium(4+);hexafluoride
• InChI: InChI=1S/6FH.2Na.Zr/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key: KSYURTCLCUKLSF-UHFFFAOYSA-H
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Na+].[Na+].[Zr+4]
• Molecular Formula: F6Na2Zr
• DSSTOX Substance ID: DTXSID90937614
• Molecular Weight: 251.19 g/mol
• Physical Description: Solid; [Sigma-Aldrich MSDS]
• CAS No.: 16925-26-1

Description

Disodium hexafluorozirconate(2-) is an inorganic compound with the molecular formula F₆Na₂ZrThis compound is notable for its use in various industrial and scientific applications, particularly in the manufacturing of optical glasses and ceramics .

Mechanism of Action

Target of Action

Disodium hexafluorozirconate(2-), also known as disodium;zirconium(4+);hexafluoride, is an inorganic compound .

Result of Action

Disodium hexafluorozirconate(2-) is used in the manufacturing of optical glasses and ceramics . It has also been researched for its potential use in the production of red and blue-green phosphors .

Preparation Methods

Synthetic Routes and Reaction Conditions: Disodium hexafluorozirconate(2-) can be synthesized through the reaction of zirconium dioxide (ZrO₂) with hydrofluoric acid (HF) and sodium hydroxide (NaOH). The reaction typically occurs under controlled conditions to ensure the formation of the desired product:

$$\text{ZrO}_2 + 6\text{HF} + 2\text{NaOH} \rightarrow \text{Na}_2\text{ZrF}_6 + 3\text{H}_2\text{O}$$ZrO2​+6HF+2NaOH→Na2​ZrF6​+3H2​O

Industrial Production Methods: In industrial settings, disodium hexafluorozirconate(2-) is produced by reacting zirconium compounds with sodium fluoride (NaF) in the presence of hydrofluoric acid. This method ensures high purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: Disodium hexafluorozirconate(2-) primarily undergoes substitution reactions. It can react with various metal salts to form corresponding metal fluorozirconates. For example:

$$\text{Na}_2\text{ZrF}_6 + \text{MCl}_2 \rightarrow \text{MZrF}_6 + 2\text{NaCl}$$Na2​ZrF6​+MCl2​→MZrF6​+2NaCl

where M represents a divalent metal cation such as calcium (Ca²⁺) or magnesium (Mg²⁺).

Common Reagents and Conditions: Common reagents include metal chlorides and other halides. The reactions typically occur in aqueous solutions at room temperature.

Major Products: The major products of these reactions are metal fluorozirconates, which have applications in various fields, including materials science and catalysis .

Scientific Research Applications

Disodium hexafluorozirconate(2-) has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other zirconium compounds and as a reagent in various chemical reactions.

Biology: Investigated for its potential use in biological assays and as a component in certain biochemical processes.

Medicine: Explored for its potential use in dental materials and as a component in certain medical devices.

Industry: Utilized in the production of optical glasses, ceramics, and as a flux in metallurgy.

Comparison with Similar Compounds

Sodium hexafluoroaluminate (Na₃AlF₆): Used in the aluminum industry as a flux.

Potassium hexafluorozirconate (K₂ZrF₆): Similar in structure and used in similar applications as disodium hexafluorozirconate(2-).

Ammonium hexafluorozirconate ((NH₄)₂ZrF₆): Used in the production of zirconium-based materials.

Uniqueness: Disodium hexafluorozirconate(2-) is unique due to its specific interactions with sodium ions, which can influence its solubility and reactivity compared to other similar compounds. Its applications in optical glass and ceramics manufacturing also highlight its distinct properties .